Cas no 42429-20-9 ((S)-2-Acetamido-2-phenylacetic acid)

(S)-2-Acetamido-2-phenylacetic acid is a chiral carboxylic acid derivative featuring an acetamido group and a phenyl substituent at the α-position. This compound is valuable in asymmetric synthesis and pharmaceutical research due to its stereochemical purity and functional versatility. The (S)-enantiomer is particularly useful as a building block for peptidomimetics, chiral auxiliaries, and bioactive molecules. Its rigid phenyl group enhances stereocontrol in reactions, while the acetamido moiety offers opportunities for further derivatization. The compound’s high enantiomeric purity ensures consistent performance in enantioselective processes. It is commonly employed in the synthesis of optically active intermediates for APIs and fine chemicals, demonstrating broad utility in medicinal and synthetic chemistry applications.
(S)-2-Acetamido-2-phenylacetic acid structure
42429-20-9 structure
Product Name:(S)-2-Acetamido-2-phenylacetic acid
CAS No:42429-20-9
MF:C10H11NO3
MW:193.199242830276
MDL:MFCD20638234
CID:823075
PubChem ID:726854
Update Time:2025-10-15

(S)-2-Acetamido-2-phenylacetic acid Chemical and Physical Properties

Names and Identifiers

    • (S)-2-Acetamido-2-phenylacetic acid
    • (2S)-[Acetylamino]-2-phenylacetic acid
    • N-Ac-D,L-Phg-OH
    • N-Acetyl-(S)-2-phenylglycine
    • N-Acetyl-L-phenylglycine
    • 42429-20-9
    • MFCD20638234
    • O10206
    • AKOS022171682
    • SCHEMBL4250144
    • N-acetyl-L-alpha-phenylglycine
    • CS-0154017
    • N-Acetylphenylglycine
    • (2s)-2-acetylamino-2-phenylacetic acid
    • (S)-2-Acetamido-2-phenylaceticacid
    • EN300-701892
    • (2S)-2-acetamido-2-phenylacetic acid
    • (S)-2-Acetamido-2-phenylacetic acid (Ac-L-Phg-OH)
    • CHEBI:137652
    • DS-5609
    • VKDFZMMOLPIWQQ-VIFPVBQESA-N
    • (S)-N-acetyl-2-phenylglycine
    • (2S)-acetamido(phenyl)acetic acid
    • MDL: MFCD20638234
    • Inchi: 1S/C10H11NO3/c1-7(12)11-9(10(13)14)8-5-3-2-4-6-8/h2-6,9H,1H3,(H,11,12)(H,13,14)
    • InChI Key: VKDFZMMOLPIWQQ-UHFFFAOYSA-N
    • SMILES: CC(NC(C1C=CC=CC=1)C(=O)O)=O

Computed Properties

  • Exact Mass: 193.07389321g/mol
  • Monoisotopic Mass: 193.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 66.4Ų

Experimental Properties

  • Density: 1.233

(S)-2-Acetamido-2-phenylacetic acid Pricemore >>

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(S)-2-Acetamido-2-phenylacetic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:42429-20-9)(S)-2-Acetamido-2-phenylacetic acid
Order Number:A1184040
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:54
Price ($):336.0
Email:sales@amadischem.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:42429-20-9)(S)-2-Acetamido-2-phenylacetic acid
A1184040
Purity:99%
Quantity:100g
Price ($):336.0
Email